3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1H-indole

• IUPAC Name: 4-(4-chlorophenyl)-2-(1H-indol-3-yl)-1,3-thiazole
• InChI: InChI=1S/C17H11ClN2S/c18-12-7-5-11(6-8-12)16-10-21-17(20-16)14-9-19-15-4-2-1-3-13(14)15/h1-10,19H
• InChI Key: ULNDGQHEZCHGOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=NC(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H11ClN2S
• Molecular Weight: 310.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves innovative methods to achieve the desired chemical structure. For example, a novel one-pot synthesis method for N-substituted indole-2-thiols demonstrates the complexity and creativity involved in synthesizing indole derivatives, which could be related to the synthesis strategies for our target compound (Androsov & Neckers, 2007). Moreover, the use of microwave irradiation has been explored for the synthesis of diazoles bearing indole moieties, showcasing modern techniques in chemical synthesis (Gomha & Riyadh, 2011).

Molecular Structure Analysis

The molecular structure of closely related compounds, such as 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles, has been elucidated using single crystal diffraction, demonstrating the planar nature apart from certain groups which orient roughly perpendicular to the main molecule plane (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Chemical Reactions and Properties

Chemical reactions involving indole derivatives highlight the reactivity and potential transformations of the indole core. For instance, the synthesis of 2-amino-3-(arylthio)indoles via Rh-catalyzed C-S/N-C coupling reaction indicates the versatility and chemical reactivity of indole-based compounds, which can be further modified to achieve various functionalities (Ma, Qian, Lu, & Wang, 2018).

Physical Properties Analysis

The physical properties, including crystal structure and bond angles, of compounds such as 2-(4-Chlorophenyl)-3-(phenylamino)-5-(thiophen-2-ylmethylidene)-3,5-dihydro-4H-imidazol-4-one, provide insight into the structural integrity and stability of similar indole derivatives (Sharma et al., 2017).

Chemical Properties Analysis

Investigations into the chemical properties of indole derivatives, such as their reactivity, electronic structure, and potential biological activities, are crucial for understanding their applications and interactions. Quantum chemical studies, molecular docking, and antimicrobial activity studies on novel bioactive drugs containing indole moieties illustrate the comprehensive analysis required to fully characterize these compounds (Viji, Balachandran, Babiyana, Narayana, & Salian, 2020).